Cas no 1858124-58-9 (3-methyl-4-propan-2-yloxybenzenesulfinate)

• Product Name: 3-methyl-4-propan-2-yloxybenzenesulfinate
• CAS No: 1858124-58-9
• MF: C₁₀H₁₅NaO₃S
• MW: 238.279072999954
• CID: 5917582
• PubChem ID: 131048425
• Update Time: 2025-08-04

3-methyl-4-propan-2-yloxybenzenesulfinate Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-propan-2-yloxybenzenesulfinate
• Sodium 3-methyl-4-(propan-2-yloxy)benzene-1-sulfinate
• EN300-722749
• Sodium3-methyl-4-(propan-2-yloxy)benzene-1-sulfinate
• 1858124-58-9

• Inchi： 1S/C10H14O3S.Na.H/c1-7(2)13-10-5-4-9(14(11)12)6-8(10)3;;/h4-7H,1-3H3,(H,11,12);;
• InChI Key： IVNVJCPFWYFLKH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(S(O)=O)=CC=1C)C(C)C.[NaH]

Computed Properties

• Exact Mass: 236.04830973g/mol
• Monoisotopic Mass: 236.04830973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų

Additional information on 3-methyl-4-propan-2-yloxybenzenesulfinate

3-Methyl-4-propan-2-yloxybenzenesulfinate (CAS No. 1858124-58-9): A Comprehensive Overview

3-Methyl-4-propan-2-yloxybenzenesulfinate (CAS No. 1858124-58-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This sulfinate derivative, characterized by its methyl and isopropoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in the development of novel materials and pharmaceuticals.

The molecular structure of 3-methyl-4-propan-2-yloxybenzenesulfinate features a benzene ring substituted with a sulfinate group (-SO₂⁻), a methyl group at the 3-position, and an isopropoxy group at the 4-position. This arrangement contributes to its distinct reactivity, making it valuable for organic synthesis and catalysis. The compound's CAS number, 1858124-58-9, is frequently searched in chemical databases, reflecting its growing importance in research and industrial applications.

One of the key reasons for the rising interest in 3-methyl-4-propan-2-yloxybenzenesulfinate is its potential role in green chemistry initiatives. As industries strive to reduce their environmental footprint, compounds like this sulfinate derivative are being explored for their ability to facilitate cleaner and more efficient chemical reactions. Its application in catalytic processes and reagent design aligns with the global push toward sustainable practices, making it a hot topic in scientific discussions.

In the pharmaceutical sector, 3-methyl-4-propan-2-yloxybenzenesulfinate is being investigated as a building block for drug development. Its unique structure allows for the creation of novel bioactive molecules, which could lead to breakthroughs in treating various diseases. Researchers are particularly interested in its potential to enhance the efficacy of small-molecule drugs and improve their pharmacokinetic properties.

The compound's relevance extends to the field of material science, where it is used in the synthesis of advanced polymers and coatings. Its ability to act as a sulfonation agent or ligand in metal-catalyzed reactions makes it invaluable for creating high-performance materials with tailored properties. This versatility has positioned 3-methyl-4-propan-2-yloxybenzenesulfinate as a compound of interest for both academic and industrial researchers.

From an analytical perspective, 3-methyl-4-propan-2-yloxybenzenesulfinate can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for ensuring the compound's purity and stability, which are critical for its successful application in various fields. The availability of high-quality analytical data for CAS No. 1858124-58-9 further supports its adoption in research and development.

Market trends indicate a growing demand for specialized sulfinate derivatives like 3-methyl-4-propan-2-yloxybenzenesulfinate. Companies involved in fine chemicals and custom synthesis are expanding their portfolios to include this compound, catering to the needs of pharmaceutical, agrochemical, and material science industries. Its niche applications and potential for innovation make it a valuable asset in the chemical marketplace.

For researchers seeking to explore the properties of 3-methyl-4-propan-2-yloxybenzenesulfinate, it is essential to consider its storage and handling requirements. While not classified as hazardous under standard regulations, proper precautions should be taken to maintain its stability and prevent degradation. This includes storing the compound in a cool, dry environment and protecting it from exposure to strong oxidizing agents.

In summary, 3-methyl-4-propan-2-yloxybenzenesulfinate (CAS No. 1858124-58-9) represents a promising compound with diverse applications in organic synthesis, pharmaceuticals, and material science. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in the context of sustainable chemistry and drug discovery. As scientific advancements continue, this sulfinate derivative is likely to play an increasingly important role in innovation across multiple industries.